Cas no 676133-25-8 (1-(3-ethylphenyl)butan-1-ol)

• Product Name: 1-(3-ethylphenyl)butan-1-ol
• CAS No: 676133-25-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521101
• CID: 5228804
• Update Time: 2026-03-07

1-(3-ethylphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)butan-1-ol

• MDL： MFCD11521101
• Inchi： 1S/C12H18O/c1-3-6-12(13)11-8-5-7-10(4-2)9-11/h5,7-9,12-13H,3-4,6H2,1-2H3
• InChI Key： OTIPMEUWAAWQAK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CC)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 1-(3-ethylphenyl)butan-1-ol

Chemical Profile of 1-(3-ethylphenyl)butan-1-ol (CAS No: 676133-25-8)

1-(3-ethylphenyl)butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 676133-25-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a butan-1-ol backbone substituted with a 3-ethylphenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 1-(3-ethylphenyl)butan-1-ol consists of a four-carbon primary alcohol group linked to a phenyl ring with an ethyl substituent at the third position. This specific arrangement imparts both lipophilicity and steric hindrance, characteristics that are often exploited in drug design to modulate bioavailability and target specificity. The presence of the hydroxyl (-OH) group at the terminal carbon enhances its reactivity in various organic transformations, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate aromatic rings with alkyl substitutions. The 3-ethylphenyl moiety in 1-(3-ethylphenyl)butan-1-ol is particularly noteworthy, as it has been shown to influence both electronic and steric properties of the molecule. This substitution pattern is commonly found in bioactive compounds, where it can contribute to improved solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 1-(3-ethylphenyl)butan-1-ol is its potential application in the synthesis of pharmacologically active agents. Researchers have explored its utility as a precursor in the development of central nervous system (CNS) drugs, where the combination of an aromatic ring and an aliphatic chain can facilitate blood-brain barrier penetration. Additionally, its structural motif has been investigated in the context of anti-inflammatory and analgesic compounds, leveraging the hydroxyl group for hydrogen bonding interactions with biological receptors.

The synthesis of 1-(3-ethylphenyl)butan-1-ol typically involves multi-step organic reactions, including Grignard reactions, Friedel-Crafts alkylation, and reduction steps. These synthetic pathways highlight the compound's role as a key intermediate in constructing more intricate molecular architectures. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to enhance yield and purity, ensuring that researchers have access to high-quality material for further studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3-ethylphenyl)butan-1-ol for biological activity. Molecular docking studies have been conducted to predict potential binding interactions with enzymes and receptors relevant to therapeutic applications. These virtual screening approaches have identified promising leads that warrant experimental validation, underscoring the importance of computational tools in modern drug discovery.

In addition to its pharmaceutical relevance, 1-(3-ethylphenyl)butan-1-ol has found applications in materials science and industrial chemistry. Its unique physicochemical properties make it suitable for use as a solvent or additive in various chemical processes. For instance, it has been utilized in polymer synthesis where its ability to act as a chain transfer agent can influence polymer molecular weight and distribution.

The safety profile of 1-(3-ethylphenyl)butan-1-ol is another critical consideration. While not classified as hazardous under standard conditions, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical compound, thorough characterization through spectroscopic methods such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry is essential to confirm purity and identity.

Future research directions for 1-(3-ethylphenyl)butan-1-ol may focus on expanding its utility in drug development or exploring novel synthetic methodologies. The integration of green chemistry principles could lead to more sustainable production processes, reducing environmental impact while maintaining high yields. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics could accelerate the discovery of new derivatives with enhanced biological activity.

In conclusion, 1-(3-ethylphenyl)butan-1-ol (CAS No: 676133-25-8) represents a fascinating compound with diverse applications across multiple scientific domains. Its structural features offer opportunities for innovation in pharmaceuticals, materials science, and industrial chemistry. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further within the scientific community.